Cas no 2138074-61-8 (3-methyl-8-thiabicyclo3.2.1octane-3-carboxylic acid)

• Product Name: 3-methyl-8-thiabicyclo3.2.1octane-3-carboxylic acid
• CAS No: 2138074-61-8
• MF: C₉H₁₄O₂S
• MW: 186.271261692047
• CID: 4640622
• PubChem ID: 132354077
• Update Time: 2025-06-08

3-methyl-8-thiabicyclo3.2.1octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-thiabicyclo[3.2.1]octane-3-carboxylic acid
• 3-methyl-8-thiabicyclo3.2.1octane-3-carboxylic acid

• Inchi： 1S/C9H14O2S/c1-9(8(10)11)4-6-2-3-7(5-9)12-6/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： URBMKHBXNCRSQO-UHFFFAOYSA-N
• SMILES： C12SC(CC1)CC(C)(C(O)=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 3-methyl-8-thiabicyclo3.2.1octane-3-carboxylic acid

Research Brief on 3-methyl-8-thiabicyclo[3.2.1]octane-3-carboxylic acid (CAS: 2138074-61-8): Recent Advances and Applications

3-methyl-8-thiabicyclo[3.2.1]octane-3-carboxylic acid (CAS: 2138074-61-8) is a structurally unique bicyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications.

The compound's bicyclic framework, featuring a sulfur-containing thiabicyclo[3.2.1]octane core, presents intriguing opportunities for modulating biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-methyl-8-thiabicyclo[3.2.1]octane-3-carboxylic acid exhibit potent inhibitory activity against bacterial efflux pumps, suggesting potential applications in addressing antibiotic resistance. The researchers utilized molecular docking studies to elucidate the compound's binding interactions with key residues of the AcrB transporter protein in Escherichia coli.

In the realm of neuroscience, preliminary investigations have revealed that this scaffold may serve as a privileged structure for targeting sigma receptors. A recent preprint on bioRxiv (2024) reported that optimized analogs of 3-methyl-8-thiabicyclo[3.2.1]octane-3-carboxylic acid showed selective binding to σ1 receptors with nanomolar affinity, while maintaining excellent blood-brain barrier permeability in rodent models. These findings position the compound as a promising lead for developing novel psychotropic medications with potentially fewer side effects than current therapeutics.

The synthetic accessibility of 3-methyl-8-thiabicyclo[3.2.1]octane-3-carboxylic acid has been significantly improved through recent methodological advances. A 2023 publication in Organic Letters described an enantioselective synthesis route employing asymmetric hydrogenation of a bicyclic enoate precursor, achieving the target compound in 78% yield and >99% ee. This breakthrough addresses previous challenges in obtaining optically pure material for biological evaluation and scale-up production.

From a structural perspective, computational studies have provided new insights into the conformational dynamics of this scaffold. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (2024) revealed that the thia-bridged bicyclic system adopts a rigid conformation that may contribute to its favorable pharmacokinetic properties. These simulations also predicted low cytochrome P450 inhibition, suggesting reduced potential for drug-drug interactions in clinical applications.

Looking forward, several pharmaceutical companies have included derivatives of 3-methyl-8-thiabicyclo[3.2.1]octane-3-carboxylic acid in their preclinical pipelines, particularly for CNS disorders and antimicrobial applications. The compound's unique combination of synthetic tractability, favorable ADME properties, and target versatility positions it as an important scaffold for future drug discovery efforts. Ongoing research is expected to further explore structure-activity relationships and identify optimal substitution patterns for specific therapeutic indications.